Cas no 1261875-11-9 (2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone)

• Product Name: 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone
• CAS No: 1261875-11-9
• MF: C₉H₄Cl₂F₃IO
• MW: 382.933143615723
• CID: 4969498
• Update Time: 2025-06-08

2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H4Cl2F3IO/c10-3-7(16)4-1-5(9(12,13)14)8(15)6(11)2-4/h1-2H,3H2
• InChI Key： PHKQOPGDLIJTJJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(CCl)=O)C=C1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone

Comprehensive Overview of 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone (CAS No. 1261875-11-9)

2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone (CAS No. 1261875-11-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique halogen-substituted acetophenone structure, offers a versatile platform for synthetic modifications, making it a valuable intermediate in the creation of novel bioactive molecules.

The molecular structure of 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone features a trifluoromethyl group (-CF3), which is a critical motif in modern medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. The presence of iodine and chlorine atoms further expands its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in drug discovery pipelines.

In recent years, the demand for halogenated acetophenones like CAS 1261875-11-9 has surged, driven by their role in the synthesis of small-molecule inhibitors and fluorinated agrochemicals. Researchers are particularly interested in its potential applications in catalysis and material science, where its electron-withdrawing properties can be leveraged to design advanced polymers or optoelectronic materials.

From an environmental and regulatory perspective, 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone is subject to stringent handling protocols due to its reactive halogen groups. However, its non-toxic degradation products align with the growing emphasis on green chemistry principles, making it a candidate for sustainable industrial applications. This aligns with the broader trend of eco-friendly synthesis methods, a topic frequently searched in academic and industrial forums.

The compound’s CAS number 1261875-11-9 is often queried in databases like SciFinder and Reaxys, reflecting its niche yet critical role in chemical R&D. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to characterize its purity and stability, ensuring compliance with industry standards. These methodologies are frequently discussed in chemical forums and research publications, highlighting the compound’s relevance in contemporary science.

In conclusion, 2,3'-Dichloro-4'-iodo-5'-(trifluoromethyl)acetophenone (CAS No. 1261875-11-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to material engineering—underscore its importance in addressing global challenges in healthcare and technology. As research progresses, this compound is poised to remain a cornerstone in the development of next-generation chemical solutions.